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Compound of Interest

Compound Name: Dichlorododecylmethylsilane

Cat. No.: B099570

An In-depth Technical Guide to
Dichlorododecylmethylsilane

CAS Number: 18407-07-3

This technical guide provides a comprehensive overview of dichlorododecylmethylsilane, a
chemical compound utilized by researchers, scientists, and drug development professionals for
its surface modification properties. This document details its chemical identity, safety
information, physical and chemical properties, and a representative experimental protocol for
its application in forming self-assembled monolayers.

Chemical Identity and Properties

Dichlorododecylmethylsilane is an organosilicon compound with a dodecyl group, a methyl
group, and two chlorine atoms attached to a central silicon atom. Its primary application lies in
the functionalization of surfaces, where it reacts with hydroxyl groups to form a hydrophobic
monolayer.

Table 1: Physical and Chemical Properties of Dichlorododecylmethylsilane[1]
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Property Value

Molecular Formula C13H28CI2Si

Molecular Weight 283.35 g/mol

Appearance Colorless to light yellow/orange clear liquid
Boiling Point 127 °C at 3 mmHg

Flash Point 143 °C

Specific Gravity (20/20) 0.95

Refractive Index 1.45

Purity (by GC) >95.0%

Safety Data Sheet Summary

A thorough understanding of the safety hazards and handling precautions is crucial when
working with dichlorododecylmethylsilane. This substance is corrosive and reacts with
moisture.

Table 2: GHS Hazard Information for Dichlorododecylmethylsilane[1]

Hazard Class Hazard Statement Pictogram Signal Word

] H290: May be )
Corrosive to metals ] Corrosion Danger
corrosive to metals

) H314: Causes severe
Skin

S skin burns and eye Corrosion Danger
corrosion/irritation

damage

Table 3: Precautionary Statements and Handling[1]
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Category

Precautionary Statement

Prevention

P234: Keep only in original container. P264:
Wash skin thoroughly after handling. P280:
Wear protective gloves/protective clothing/eye

protection/face protection.

Response

P301 + P330 + P331: IF SWALLOWED: Rinse
mouth. Do NOT induce vomiting. P303 + P361 +
P353: IF ON SKIN (or hair): Take off
immediately all contaminated clothing. Rinse
skin with water/shower. P304 + P340 + P310: IF
INHALED: Remove person to fresh air and keep
comfortable for breathing. Immediately call a
POISON CENTER/doctor. P305 + P351 + P338
+ P310: IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact
lenses, if present and easy to do. Continue
rinsing. Immediately call a POISON
CENTER/doctor. P390: Absorb spillage to

prevent material damage.

Storage

P405: Store locked up. P406: Store in corrosive
resistant container with a resistant inner liner.
Recommended to store in a cool, dark place

(<15°C) under an inert gas.

Disposal

P501: Dispose of contents/container to an

approved waste disposal plant.

Logical Relationship of Safety Information
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Caption: Logical flow from hazard identification to corresponding preventive, response, and
storage measures.

Experimental Protocol: Formation of a Self-
Assembled Monolayer on a Silica Substrate

Dichlorododecylmethylsilane is primarily used for creating hydrophobic surfaces through the
formation of self-assembled monolayers (SAMs). The following is a representative protocol for
this application.

Objective: To create a hydrophobic surface on a silica substrate by depositing a self-assembled
monolayer of dodecylmethylsilane.

Materials:

Dichlorododecylmethylsilane (CAS: 18407-07-3)

Anhydrous Toluene

Silica substrates (e.qg., silicon wafers, glass slides)

Piranha solution (3:1 mixture of concentrated H2SO4 and 30% H2032) - EXTREME CAUTION
REQUIRED
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Deionized water

Ethanol

Nitrogen or Argon gas

Appropriate glassware and sonicator

Experimental Workflow
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Caption: Workflow for surface modification using dichlorododecylmethylsilane.
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Procedure:
e Substrate Preparation:

o Clean the silica substrates by immersing them in piranha solution for 30 minutes to
remove organic contaminants and hydroxylate the surface. (Caution: Piranha solution is
extremely corrosive and reactive).

o Rinse the substrates thoroughly with deionized water, followed by sonication in deionized
water for 15 minutes.

o Rinse with ethanol and dry under a stream of nitrogen or argon gas.
 Silanization:

o In a moisture-free environment (e.g., a glovebox), prepare a 1% (v/v) solution of
dichlorododecylmethylsilane in anhydrous toluene.

o Immerse the cleaned and dried substrates in the silane solution.
o Allow the reaction to proceed for 1-2 hours at room temperature.
e Post-Treatment:
o Remove the substrates from the solution and rinse with fresh anhydrous toluene.
o Sonicate in toluene for 10 minutes to remove any unbound silane.
o Rinse with ethanol and dry under a stream of nitrogen or argon.
o Characterization:

o The success of the surface modification can be verified by measuring the water contact
angle, which should significantly increase, indicating a hydrophobic surface.

Signaling Pathways and Drug Development
Applications

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b099570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Currently, there is no publicly available information to suggest that
dichlorododecylmethylsilane is directly involved in any biological signaling pathways. Its
primary utility in a research context, including for drug development professionals, is as a tool
for modifying the surface properties of materials. For instance, it can be used to create
hydrophobic surfaces on microfluidic devices, biosensors, or drug delivery vehicles to control
protein adsorption, cell adhesion, or the release kinetics of hydrophobic drugs.

Disclaimer: The information provided in this guide is for research and informational purposes
only. Always consult the full Safety Data Sheet (SDS) from the supplier before handling this
chemical and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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